Cas no 2096337-72-1 (3-Chloro-4,5-diethoxyphenylboronic acid)

• Product Name: 3-Chloro-4,5-diethoxyphenylboronic acid
• CAS No: 2096337-72-1
• MF: C₁₀H₁₄BClO₄
• MW: 244.479762554169
• MDL: MFCD20529439
• CID: 4638101
• Update Time: 2025-05-20

3-Chloro-4,5-diethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4,5-diethoxyphenylboronic acid
• (3-chloro-4,5-diethoxyphenyl)boronic acid
• WID33772
• Y2529

• MDL： MFCD20529439
• Inchi： 1S/C10H14BClO4/c1-3-15-9-6-7(11(13)14)5-8(12)10(9)16-4-2/h5-6,13-14H,3-4H2,1-2H3
• InChI Key： MUWWSRMIIYKHNL-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CC(=C1OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 205
• Topological Polar Surface Area: 58.9

Additional information on 3-Chloro-4,5-diethoxyphenylboronic acid

Professional Introduction to 3-Chloro-4,5-diethoxyphenylboronic Acid (CAS No. 2096337-72-1)

3-Chloro-4,5-diethoxyphenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 2096337-72-1, belongs to the class of boronic acids, which are widely recognized for their role as key intermediates in organic synthesis and as ligands in various catalytic processes. The presence of both chloro and diethoxy substituents in its phenyl ring imparts distinct reactivity and selectivity, making it a valuable building block for the development of novel chemical entities.

The significance of 3-Chloro-4,5-diethoxyphenylboronic acid is further underscored by its applications in the synthesis of complex molecules, particularly in the pharmaceutical industry. Boronic acids are well-documented for their ability to participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing biaryl frameworks found in many biologically active compounds. The chloro and diethoxy groups on the phenyl ring enhance the compound's compatibility with these reactions while also providing handles for further functionalization, enabling chemists to design molecules with tailored properties.

In recent years, there has been a surge in research focused on developing new boronic acid derivatives for therapeutic applications. The structural motif of 3-Chloro-4,5-diethoxyphenylboronic acid has been explored in the context of drug discovery, where its ability to act as a precursor for more complex structures is highly advantageous. For instance, studies have demonstrated its utility in generating novel heterocyclic compounds that exhibit promising biological activities. These activities range from anti-inflammatory and anti-cancer effects to potential applications in neurodegenerative diseases, highlighting the compound's versatility as a starting material.

The synthetic utility of 3-Chloro-4,5-diethoxyphenylboronic acid extends beyond pharmaceuticals into other areas such as materials science. Boronic acids are known to form coordination complexes with metals, which can be leveraged in the development of metal-organic frameworks (MOFs) and other advanced materials. The specific electronic and steric properties imparted by the chloro and diethoxy substituents make this compound particularly interesting for designing materials with tailored optical or electronic characteristics. Such materials could find applications in sensors, catalysts, and even optoelectronic devices.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 3-Chloro-4,5-diethoxyphenylboronic acid. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production processes, reducing reaction times and improving yields. These innovations are crucial for scaling up production while maintaining high purity standards, which are essential for industrial applications. Additionally, computational methods have been employed to predict the reactivity and selectivity of this compound in various transformations, aiding researchers in designing more efficient synthetic routes.

The role of 3-Chloro-4,5-diethoxyphenylboronic acid in medicinal chemistry is also highlighted by its participation in bioconjugation strategies. Boronic acids can be selectively incorporated into biomolecules such as peptides and proteins through reversible Michael addition reactions or via click chemistry approaches. This capability has opened up new avenues for drug delivery systems and targeted therapies. For example, conjugating this boronic acid derivative to therapeutic agents or imaging probes can enhance their stability and bioavailability while allowing for controlled release mechanisms.

From an environmental perspective, the use of 3-Chloro-4,5-diethoxyphenylboronic acid aligns with green chemistry principles due to its potential to enable more sustainable synthetic pathways. By facilitating atom-economical reactions like cross-coupling, this compound helps reduce waste generation compared to traditional synthetic methods involving harsh reagents or multiple steps. Furthermore, its compatibility with biodegradable solvents and mild reaction conditions makes it an attractive choice for eco-conscious chemists seeking to minimize their environmental footprint.

The future prospects of 3-Chloro-4,5-diethoxyphenylboronic acid are promising as research continues to uncover new applications and refine synthetic techniques. Ongoing studies are exploring its potential use in photodynamic therapy (PDT), where boron-containing compounds have shown efficacy in generating reactive oxygen species that target cancer cells selectively. Additionally, its incorporation into nanocarriers for drug delivery is being investigated as a means to improve treatment outcomes while reducing side effects.

In conclusion,3-Chloro-4,5-diethoxyphenylboronic acid (CAS No. 2096337-72-1) represents a versatile and valuable compound with wide-ranging applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on complex molecule construction, while its potential benefits extend into therapeutic development and advanced materials science. As research progresses，this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.